Cas no 2138238-52-3 (1-(2,2-difluorobutyl)-1H-pyrazol-3-amine)

• Product Name: 1-(2,2-difluorobutyl)-1H-pyrazol-3-amine
• CAS No: 2138238-52-3
• MF: C₇H₁₁F₂N₃
• MW: 175.179147958755
• CID: 6189694
• PubChem ID: 165479580
• Update Time: 2025-07-20

1-(2,2-difluorobutyl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-difluorobutyl)-1H-pyrazol-3-amine
• EN300-1112806
• 2138238-52-3

• Inchi： 1S/C7H11F2N3/c1-2-7(8,9)5-12-4-3-6(10)11-12/h3-4H,2,5H2,1H3,(H2,10,11)
• InChI Key： LRWDPHUYORYWAQ-UHFFFAOYSA-N
• SMILES： FC(CC)(CN1C=CC(N)=N1)F

Computed Properties

• Exact Mass: 175.09210369g/mol
• Monoisotopic Mass: 175.09210369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-(2,2-difluorobutyl)-1H-pyrazol-3-amine

Professional Introduction to Compound with CAS No. 2138238-52-3 and Product Name: 1-(2,2-difluorobutyl)-1H-pyrazol-3-amine

The compound with the CAS number 2138238-52-3 and the product name 1-(2,2-difluorobutyl)-1H-pyrazol-3-amine represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of 1-(2,2-difluorobutyl)-1H-pyrazol-3-amine incorporates a pyrazole core, which is a well-known heterocyclic scaffold widely recognized for its biological activity and versatility in synthetic chemistry.

Pyrazole derivatives have been extensively studied for their pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer effects. The introduction of fluorine atoms into the butyl group in this compound enhances its metabolic stability and binding affinity to biological targets. This modification is particularly noteworthy, as fluorine substitution often improves the pharmacokinetic profile of drug candidates. The 1-(2,2-difluorobutyl)-1H-pyrazol-3-amine structure is designed to optimize interactions with enzymes and receptors, making it a promising candidate for further investigation in therapeutic applications.

Recent research has highlighted the importance of fluorinated pyrazole derivatives in the development of novel drugs. Studies have demonstrated that these compounds can exhibit enhanced bioavailability and reduced susceptibility to metabolic degradation. The CAS No. 2138238-52-3 identifier ensures precise identification and classification of this compound, facilitating its use in academic and industrial research settings. The compound's synthesis involves multi-step organic reactions that require careful optimization to achieve high yields and purity.

In the realm of medicinal chemistry, the pyrazole scaffold serves as a versatile building block for designing molecules with tailored biological activities. The 1-(2,2-difluorobutyl)-1H-pyrazol-3-amine derivative is particularly intriguing due to its potential to modulate key biological pathways. For instance, it has been hypothesized that this compound may interact with enzymes involved in inflammation and cell proliferation, thereby exhibiting therapeutic effects in conditions such as arthritis or cancer. Preliminary computational studies suggest that the fluorinated butyl group enhances the compound's ability to bind to target proteins, improving its efficacy.

The pharmaceutical industry has shown increasing interest in developing drugs based on fluorinated heterocycles due to their favorable pharmacological properties. The 1-(2,2-difluorobutyl)-1H-pyrazol-3-amine compound exemplifies this trend, as it combines structural features known to enhance drug-like characteristics. Fluorine atoms are known to increase lipophilicity and reduce water solubility, which can be advantageous for oral administration. Additionally, fluorine substitution can influence metabolic pathways, potentially leading to longer half-lives for the drug candidate.

Advanced spectroscopic techniques have been employed to characterize the structural and electronic properties of 1-(2,2-difluorobutyl)-1H-pyrazol-3-amine. Nuclear magnetic resonance (NMR) spectroscopy has revealed detailed information about the compound's molecular environment, while X-ray crystallography has provided insights into its three-dimensional structure. These analytical methods are crucial for understanding how the compound interacts with biological systems and for guiding further modifications to improve its pharmacological profile.

One of the most exciting aspects of this compound is its potential application in oncology research. Pyrazole derivatives have been identified as promising candidates for anticancer therapy due to their ability to inhibit key enzymes involved in tumor growth and progression. The CAS No. 2138238-52-3 designation ensures that researchers can reliably obtain and utilize this compound in their studies. Early preclinical trials have suggested that 1-(2,2-difluorobutyl)-1H-pyrazol-3-amine may exhibit inhibitory effects on enzymes such as kinases, which are overexpressed in many cancer cells.

The synthesis of fluorinated pyrazoles presents unique challenges due to the reactivity of fluorine-containing intermediates. However, recent advances in synthetic methodologies have made it possible to produce these compounds with high precision and yield. Techniques such as palladium-catalyzed cross-coupling reactions have enabled the efficient introduction of fluorine atoms into complex molecular frameworks. These advancements are crucial for producing compounds like 1-(2,2-difluorobutyl)-1H-pyrazol-3-amine that require multiple fluorine substitutions for optimal biological activity.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling studies have been instrumental in predicting the binding affinity of 1-(2,2-difluorobutyl)-1H-pyrazol-3-amine to various biological targets. These simulations help researchers design analogs with improved properties by identifying key interactions between the compound and its targets. Additionally, computational methods can predict potential side effects and metabolic pathways associated with the drug candidate, allowing for more informed decision-making during development.

In conclusion,1-(2,2-difluorobutyl)-1H-pyrazol-3-amine (CAS No. 2138238-52-3) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features make it an attractive candidate for further research and development. As our understanding of biological systems continues to grow, this compound offers new opportunities for designing innovative treatments for various diseases.